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Compound of Interest

Compound Name: BH-laa

Cat. No.: B606062

For Researchers, Scientists, and Drug Development
Professionals

This document provides a detailed guide for the dissolution and preparation of stock solutions
of BH-laa, a potent antagonist of auxin signaling.

Introduction to BH-laa

BH-laa is a synthetic molecule that acts as a specific antagonist of the TIR1-mediated auxin
signaling pathway. By blocking this pathway, BH-laa can induce effects such as the transition
from the mitotic cycle to the endocycle in plant cells. Its targeted action makes it a valuable tool
for studying auxin-related physiological processes and for potential applications in drug
development.

Signaling Pathway of TIR1-mediated Auxin Signaling

The following diagram illustrates the simplified signaling pathway inhibited by BH-laa.
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Figure 1: Simplified TIR1-mediated auxin signaling pathway and the inhibitory action of BH-
laa.

Physicochemical Properties and Storage

A summary of the key properties of BH-laa is provided below.

Property Value

Molecular Formula C21H30N204

Molecular Weight 374.47 g/mol

Appearance Solid

Primary Solvent Dimethyl sulfoxide (DMSO)[1]

Powder Storage -20°C for up to 3 years, 4°C for up to 2 years[2]

-80°C for up to 6 months, -20°C forup to 1

In-Solvent Storage
month[2]

Experimental Protocols
Materials and Equipment
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e BH-laa powder

¢ Dimethyl sulfoxide (DMSOQO), anhydrous
e Microcentrifuge tubes or amber vials

o Pipettes and sterile pipette tips

o Vortex mixer

e Analytical balance

Protocol for Preparing a 10 mM BH-laa Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution, a common starting
concentration for further dilutions.

o Preparation: Before starting, ensure all equipment is clean and dry. Work in a fume hood or a
well-ventilated area.

» Weighing BH-laa: Accurately weigh out a desired amount of BH-laa powder. For example, to
prepare 1 mL of a 10 mM stock solution, you would need 3.745 mg of BH-laa.

o Dissolution:
o Add the weighed BH-laa powder to a microcentrifuge tube or an amber vial.

o Add the calculated volume of DMSO to the tube. For the example above, add 1 mL of
DMSO.

o Vortex the solution until the BH-laa is completely dissolved. Gentle warming may be
applied if necessary, but avoid excessive heat.

o Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.
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o Store the aliquots at -20°C or -80°C as indicated in the table above.

Molarity Calculator for Custom Stock Solutions

To prepare a stock solution of a specific molarity, use the following formula:

Mass (mg) = Desired Molarity (mM) x Volume (mL) x Molecular Weight ( g/mol ) / 1000

. . Volume of DMSO for 1 mg Volume of DMSO for 5 mg
Desired Molarity (mM)

BH-laa (pL) BH-laa (mL)
1 2670.4 13.35
5 534.1 2.67
10 267.0 1.34
20 1335 0.67

Note: The molecular weight used for these calculations is 374.47 g/mol .

Experimental Workflow

The following diagram outlines the general workflow for preparing a BH-laa stock solution.
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Stock Solution Preparation Workflow
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Figure 2: Workflow for the preparation of a BH-laa stock solution.
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Safety Precautions

+ Handle BH-laa powder in a well-ventilated area or a fume hood.

o Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses.

o Consult the Safety Data Sheet (SDS) for detailed safety and handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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